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Compound of Interest

Compound Name: Itacitinib

Cat. No.: B8058394 Get Quote

Essential Safety and Handling Guide for Itacitinib
This guide provides crucial safety and logistical information for laboratory professionals

handling Itacitinib. Adherence to these procedures is vital for ensuring personal safety and

maintaining a secure research environment.

Hazard Identification and Classification
Itacitinib is a selective JAK1 inhibitor. While one Safety Data Sheet (SDS) indicates the

substance is not classified as hazardous, other sources classify it as toxic or harmful.[1][2]

Given the conflicting information, it is prudent to handle Itacitinib with a high degree of caution,

adhering to the most stringent safety protocols. The primary routes of occupational exposure

are inhalation, skin contact, and ingestion.[3]

Summary of GHS Hazard Classifications:
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Hazard Class
MedchemExpr
ess (Itacitinib)
[1]

DC Chemicals
(Itacitinib)[2]

MedchemExpr
ess (Itacitinib
adipate)[4]

Cayman
Chemical
(Itacitinib)

Acute Toxicity,

Oral

Category 3

(Toxic)

Category 4

(Harmful)

Category 4

(Harmful)
Not Classified

Acute Toxicity,

Dermal

Category 3

(Toxic)
- - Not Classified

Acute Toxicity,

Inhalation

Category 3

(Toxic)
- - Not Classified

Skin

Corrosion/Irritatio

n

- -
Category 2

(Irritant)
Not Classified

Serious Eye

Damage/Irritation
- -

Category 2A

(Irritant)
Not Classified

Specific Target

Organ Toxicity

(Single

Exposure)

- -

Category 3

(Respiratory

Irritation)

Not Classified

Aquatic Toxicity

(Acute)
- Category 1 - -

Aquatic Toxicity

(Chronic)
- Category 1 - -

Note: This table summarizes hazard classifications from various suppliers. It is recommended

to consult the specific SDS for the product in use.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to establish a barrier between the researcher and

the chemical.[3] The following PPE is mandatory when handling Itacitinib:

Hand Protection: Wear protective gloves.[1][2][4]
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Body Protection: Wear protective clothing, such as a lab coat.[1][2][4] Impervious clothing is

recommended.[2]

Eye and Face Protection: Use safety goggles with side-shields or a face shield.[1][2][4]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form or if there is a risk of aerosol formation.[2][4] In situations requiring respiratory

protection, a surgical N-95 respirator can provide both respiratory and splash protection.[3]

Operational Plan for Safe Handling
Follow these procedural steps for the safe handling of Itacitinib from receipt to disposal.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, well-ventilated, and locked-up place.[1][2]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[2]

Preparation and Handling:

Work in a designated area, such as a chemical fume hood or a Class II Biosafety Cabinet,

to ensure adequate ventilation and containment.[2][3]

Don all required PPE before handling the substance.

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling.[1][2]

Spill Management:

In case of a spill, evacuate non-essential personnel from the area.[1][2]

Wear full PPE, including respiratory protection, during cleanup.[1][2]
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Absorb liquid spills with an inert material (e.g., diatomite, universal binders).[1][2] For solid

spills, carefully collect the material to avoid generating dust.

Decontaminate the spill area and equipment by scrubbing with alcohol.[1][2]

Collect all contaminated materials in a sealed container for proper disposal.[1][2]

Disposal:

Dispose of Itacitinib and any contaminated materials as hazardous waste.[1][2]

All disposal activities must be in accordance with local, state, and federal regulations.[1][2]

It is often required to dispose of such materials through an approved waste disposal plant.

[2]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, provide respiratory support.

Seek immediate medical attention.[1]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water. Seek medical attention.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

[4] An eye-wash station should be readily accessible.[2][4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1]

Visualized Workflows
The following diagrams illustrate the procedural flow for safely handling Itacitinib and the

decision-making process for risk assessment and PPE selection.
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Figure 1: Step-by-Step Itacitinib Handling Workflow
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Caption: Figure 1: A procedural flowchart for the safe handling of Itacitinib in a laboratory

setting.

Figure 2: Risk Assessment for Itacitinib Handling
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Caption: Figure 2: A logical diagram illustrating the risk assessment process and corresponding

PPE selection for Itacitinib.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8058394?utm_src=pdf-body
https://www.benchchem.com/product/b8058394?utm_src=pdf-body-img
https://www.benchchem.com/product/b8058394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8058394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. Itacitinib(INCB039110)|1334298-90-6|MSDS [dcchemicals.com]

3. gerpac.eu [gerpac.eu]

4. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Personal protective equipment for handling Itacitinib].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8058394#personal-protective-equipment-for-
handling-itacitinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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